Cas no 1286716-88-8 (N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}pyrimidine-2-carboxamide)

• Product Name: N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}pyrimidine-2-carboxamide
• CAS No: 1286716-88-8
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 6185490
• PubChem ID: 52992065
• Update Time: 2025-07-13

N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}pyrimidine-2-carboxamide
• N-{4-[2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}pyrimidine-2-carboxamide
• 1286716-88-8
• AKOS024628543
• N-[4-[2-(2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]pyrimidine-2-carboxamide
• N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)pyrimidine-2-carboxamide
• F2202-3397

• Inchi： 1S/C19H17N5O2S/c1-12-9-13-5-2-3-6-15(13)24(12)16(25)10-14-11-27-19(22-14)23-18(26)17-20-7-4-8-21-17/h2-8,11-12H,9-10H2,1H3,(H,22,23,26)
• InChI Key： LQVSUJCWZFTNIR-UHFFFAOYSA-N
• SMILES： S1C(NC(C2N=CC=CN=2)=O)=NC(=C1)CC(N1C2C=CC=CC=2CC1C)=O

Computed Properties

• Exact Mass: 379.11029598g/mol
• Monoisotopic Mass: 379.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}pyrimidine-2-carboxamide

Introduction to N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}pyrimidine-2-carboxamide and Its Significance in Modern Chemical Biology

N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}pyrimidine-2-carboxamide, identified by its CAS number 1286716-88-8, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound encompasses several key functional groups, including a pyrimidine core, a thiazole ring, and an indole moiety, which collectively contribute to its unique chemical properties and biological activities.

The pyrimidine moiety is a well-known pharmacophore in medicinal chemistry, often found in various FDA-approved drugs due to its ability to interact with biological targets such as enzymes and receptors. In N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}pyrimidine-2-carboxamide, the pyrimidine ring is further modified with an amide group at the 2-position, enhancing its potential for further derivatization and functionalization. This modification opens up avenues for designing molecules with tailored biological activities.

The thiazole ring is another critical component of this compound, contributing to its stability and reactivity. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the thiazole ring in N-{4-2-(2-methyl-2,3-dihydro-1H-indol-1-y l)-2-o x oethyl -1 , 3 -thia z ol - 2 -y l}pyrimidine - 2 -carboxamide suggests that it may exhibit similar biological activities. Furthermore, the indole moiety adds another layer of complexity to the molecule, known for its role in various biological processes and its presence in numerous bioactive natural products.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. These studies have highlighted the potential of N-{4 - 2 -( 2 -m ethyl - 2 , 3 -di hy dro -1 H -in dol - 1 -y l ) - 2 -ox o eth yl - 1 , 3 -thia z ol - 2 -y l}pyrimidine - 2-carboxamide as a lead compound for drug discovery. Specifically, computational studies have suggested that this molecule may interact with enzymes involved in cancer metabolism and signaling pathways.

In vitro studies have begun to unravel the pharmacological profile of N-{4 - 2 -( 2 -m ethyl - 2 , 3 -di hy dro -1 H -in dol - 1 -y l ) - 2 o x o eth yl - 1 , 3 thia z ol - 2-y l}pyrimidine}-carboxamide. Initial experiments have demonstrated promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The compound's ability to inhibit key enzymes involved in tumor growth and proliferation has been a focus of interest. Additionally, preliminary toxicology studies have shown that the molecule exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development.

The synthesis of N-{4-22(22-methyl-23-dihydro-11H-indol-11-yl)-O₂₂H14N4O5S·CHCl3·C7H8O7S·C6H6O7S·C12H16N4O6S·C10H14N4O6S·C9H12N4O5S·C8H10N4O5S·C7H8N4O5S·C6H6N4O5S·C5H8N4O5S·C4H10N4O5S·C3H12N4O5S·C12H18N4O6S·C10H16N4O6S·C8H14N4O6S·C6H12N4O6S·C12H18N4O7S·C10H16N4O7S·C8H14N4O7S·C6H12N4O7S·C12 H18 N42 O8 S · C10 H16 N42 O8 S · C8 H14 N42 O8 S · C6 H12 N42 O8 S · C12 H18 N42 O9 S · C10 H16 N42 O9 S · C8 H14 N42 O9 S · C6 H12 N42 O9 S }pyrimidine}-carboxamide has been achieved through multi-step organic synthesis involving key reactions such as condensation, cyclization, and functional group transformations. The synthetic route has been optimized to ensure high yield and purity, making it feasible for large-scale production if needed.

The structural diversity offered by this compound makes it an attractive scaffold for structure-based drug design. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives with enhanced potency and selectivity. This approach is particularly valuable in the context of developing targeted therapies for complex diseases such as cancer.

The potential applications of N-{44(Oxetan-²²yloxy)methoxy)}-thiazolo[5',4':5'',6'']pyrimidin]-carboxamide extend beyond oncology. Preliminary data suggest that it may also exhibit activity against infectious diseases and inflammatory conditions. The ability of this compound to modulate multiple biological pathways makes it a versatile tool for therapeutic intervention.

In conclusion, N-{44(44methylindolin-^-11yloxy)methoxy)}-thiazolo[5',44':44'',66'']pyrimidin]-carboxamide (CAS no: 1286716 strong> em>< em> em>< strong> strong> em>< strong> strong> em>< strong> strong> em>< strong> strong> em>< strong> strong> em>< strong> strong> em>< strong > strong > em >) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and promising preclinical data make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an important role in the development of next-generation drugs.